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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-

methylbenzenesulfonamide

Cat. No.: B13638051

Get Quote

Executive Summary & Compound Profile
4-(Benzyloxy)-2-methylbenzenesulfonamide is a tri-substituted benzene derivative featuring

a sulfonamide core, a methyl group, and a bulky benzyloxy ether moiety. Its FTIR spectrum is a

"fingerprint" of these three distinct functionalities.

CAS Number: [1576-39-2] (Generic reference for similar benzyloxy-sulfonamides; specific

isomer verification required via NMR).

Molecular Formula:

Key Application: Pharmacophore scaffold for diuretic and anti-tumor drug discovery.

Why This Comparison Matters
In synthetic workflows, this compound is typically generated by O-alkylation of 4-hydroxy-2-

methylbenzenesulfonamide with benzyl bromide. The critical quality control (QC) challenge is

distinguishing the product from the unreacted phenolic precursor. FTIR offers a rapid, non-
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destructive method to verify this transformation by tracking the disappearance of the phenolic -

OH stretch and the emergence of the Ether (C-O-C) bands.

Experimental Protocol: High-Fidelity Acquisition
To ensure spectral reproducibility suitable for publication or regulatory filing, follow this self-

validating protocol.

Method A: KBr Pellet (Gold Standard for Resolution)
Matrix: Spectroscopic grade Potassium Bromide (KBr), dried at 110°C.

Ratio: 1:100 (1 mg Sample : 100 mg KBr).

Compression: 10 tons for 2 minutes under vacuum (to remove water vapor).

Validation: The pellet must be transparent. A cloudy pellet indicates moisture (broad band at

3400 cm⁻¹) or particle scattering (sloping baseline).

Method B: Diamond ATR (High Throughput)
Crystal: Single-reflection Diamond or ZnSe.

Pressure: Apply maximum pressure to ensure intimate contact (critical for the hard

sulfonamide crystals).

Correction: Apply "ATR Correction" in software to adjust relative intensities for comparison

with transmission libraries.

Spectral Analysis: Diagnostic Bands
The spectrum of 4-(Benzyloxy)-2-methylbenzenesulfonamide is defined by three primary

regions.

Table 1: Critical Vibrational Modes
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Functional Group
Wavenumber
(cm⁻¹)

Intensity
Assignment &
Mechanistic Insight

Primary Amine 3350 – 3450 Medium
: Asymmetric stretch

of the sulfonamide

nitrogen.

Primary Amine 3250 – 3350 Medium

: Symmetric stretch.

Note: These bands

are sharp, unlike the

broad OH of the

precursor.

Aromatic C-H 3030 – 3100 Weak
: Stretching vibrations

from both the central

and benzyl rings.

Aliphatic C-H 2850 – 2950 Weak

: Methylene (-CH₂-) of

the benzyl group and

Methyl (-CH₃) on the

ring.

Sulfonyl 1320 – 1340 Strong

: The "Sulfonamide

Flag." Highly sensitive

to the electronic

environment of the

ring.

Ether (Linker) 1240 – 1260 Strong

: Diagnostic Band.

Confirms the

attachment of the

benzyl group.

Sulfonyl 1150 – 1170 Strong : Symmetric sulfonyl

stretch.

Ether (Linker) 1020 – 1050 Medium
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: Symmetric ether

stretch.

S-N Bond 900 – 920 Medium : Characteristic of the

sulfonamide linkage.

Benzyl Ring 690 & 740 Strong

: Out-of-plane bending

(OOP). Characteristic

"5-adjacent

hydrogens" pattern of

the mono-substituted

benzyl ring.

Comparative Analysis: Product vs. Alternatives
This section objectively compares the target compound against its synthetic precursor and a

non-ether analog to highlight the distinguishing features.[1]

Table 2: Comparative Spectral Fingerprints

Feature
Target Product (4-
Benzyloxy-2-
methyl...)

Precursor (4-
Hydroxy-2-
methyl...)

Analog (4-
Methylbenzenesulf
onamide)

3200-3600 cm⁻¹
Two sharp doublets (

)

Broad, intense band

(Phenolic OH)

overlaps

Two sharp doublets (

)

1240-1260 cm⁻¹
Strong C-O-C band

(Ether)

Strong C-O band, but

shifted/broadened by

H-bonding

Absent (No oxygen on

ring)

2850-2950 cm⁻¹
Distinct Aliphatic C-H

(Benzyl + Methyl)

Weak Aliphatic C-H

(Methyl only)

Weak Aliphatic C-H

(Methyl only)

690-750 cm⁻¹
Strong Benzyl OOP

(Mono-sub ring)

Absent (Only 1,2,4-

sub ring patterns)

Absent (Only 1,4-sub

ring patterns)
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Expert Insight: The "OH to Ether" Transition
The most critical QC check is the 3200–3600 cm⁻¹ region.

In the Precursor: The phenolic -OH group forms strong intermolecular hydrogen bonds,

creating a broad "mound" that often obscures the sharp N-H stretches.

In the Product: The alkylation caps the oxygen, removing the hydrogen bond donor. The

broad OH band collapses, revealing the sharp, distinct doublet of the sulfonamide

. If you see a broad mound here, your reaction is incomplete.

Synthesis Verification Workflow
The following diagram illustrates the logical decision tree for validating the synthesis of 4-
(Benzyloxy)-2-methylbenzenesulfonamide using FTIR data.
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Sample: Reaction Product

Check 3200-3600 cm⁻¹ Region

Broad Band Present?

FAIL: Unreacted Precursor
(Phenolic OH Detected)

Yes

PASS: OH Absent
(Sharp NH₂ Doublet Visible)

No

Check 1240-1260 cm⁻¹ Region

Strong Band Present?

FAIL: No Benzylation
(Missing Ether Linkage)

No

PASS: Ether Linkage Confirmed

Yes

Check 690 & 740 cm⁻¹

VALIDATED PRODUCT
4-(Benzyloxy)-2-methylbenzenesulfonamide

Peaks Present

Click to download full resolution via product page

Caption: Logical flowchart for FTIR-based quality control of the O-alkylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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